6-Bromo-4-(N'-phenylamidino)quinaldine dihydrochloride

• CAS No.: 78812-07-4
• Molecular Formula: C17H16BrCl2N3
• Molecular Weight: 413.1 g/mol
• IUPAC Name: [azaniumylidene-(6-bromo-2-methylquinolin-4-yl)methyl]-phenylazanium;dichloride
• InChI: InChI=1S/C17H14BrN3.2ClH/c1-11-9-15(14-10-12(18)7-8-16(14)20-11)17(19)21-13-5-3-2-4-6-13;;/h2-10H,1H3,(H2,19,21);2*1H
• InChI Key: VOGJHIUQHOOWOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)Br)C(=[NH2+])[NH2+]C3=CC=CC=C3.[Cl-].[Cl-]

Description

6-Bromo-4-(N'-phenylamidino)quinaldine dihydrochloride is a brominated quinaldine derivative featuring a phenylamidino substituent at the 4-position of the quinoline core. The amidino group (N'-phenylamidino) is a strong electron-donating moiety, often utilized in medicinal chemistry to improve target affinity through hydrogen bonding and electrostatic interactions. The dihydrochloride salt form enhances aqueous solubility and stability, making it suitable for pharmacological studies .

Synthetic routes for analogous compounds (e.g., acrylamide derivatives of 6-bromoquinaldine) involve coupling reactions between brominated quinoline precursors and substituted amines or alcohols under controlled conditions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 6-Bromo-4-(N'-phenylamidino)quinaldine dihydrochloride with structurally related compounds synthesized in , focusing on molecular properties and synthetic yields:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Yield (%)
6-Bromo-4-(N'-phenylamidino)quinaldine dihydrochloride	C₁₆H₁₄BrN₃·2HCl	~416.5	N'-phenylamidino	Not reported
(E)-3-(6-Bromoquinaldin-4-yl)-1-(4-(hydroxymethyl)piperidin-1-yl)prop-2-en-1-one (6m)	C₁₈H₂₀BrN₃O₂	375 [M+H]⁺	Piperidinyl hydroxymethyl	53
(E)-3-(6-Bromoquinaldin-4-yl)-N-phenylacrylamide (6o)	C₁₈H₁₄BrN₃O	~360.2	Phenyl acrylamide	Not reported
(E)-N-(tert-butyl)-3-(6-(5-((2,4-difluorophenyl)sulfonamido)-6-methoxypyridin-3-yl)quinolin-4-yl)acrylamide (8a)	C₂₉H₂₈F₂N₄O₄S	~606.6	Sulfonamide-pyridine acrylamide	Not reported

Structural and Functional Insights:

• Amidino vs.
• Dihydrochloride Salt : Unlike neutral analogs (e.g., 6m, 6o), the dihydrochloride form improves solubility in polar solvents, which is critical for in vitro assays .
• Bromine Substituent: All listed compounds retain the 6-bromo group on the quinoline core, which may contribute to halogen bonding or steric effects in target binding .